(1r,3r)-3-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, trans
Overview
Description
(1r,3r)-3-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, trans (hereafter referred to as “trans-PCCA-HCl”) is a cyclic organic compound that is used as a reagent in the synthesis of various organic compounds, primarily in the pharmaceutical and fine chemical industries. It is a colorless crystalline solid and has a melting point of 181-183 °C. Trans-PCCA-HCl is a versatile reagent that can be used to synthesize a wide range of compounds, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
Trans-PCCA-HCl has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of polymers-based materials. In addition, trans-PCCA-HCl has been used in the synthesis of novel antibiotics, and has been shown to be effective in the treatment of bacterial infections.
Mechanism of Action
Trans-PCCA-HCl acts as a Lewis acid, which is a type of acid that can donate a pair of electrons to a molecule. The Lewis acid-base reaction between trans-PCCA-HCl and a Lewis base molecule results in the formation of a covalent bond, which can then be used to form new organic compounds. This reaction is known as a condensation reaction and is the basis for the synthesis of many organic compounds.
Biochemical and Physiological Effects
Trans-PCCA-HCl has been shown to have no significant biochemical or physiological effects in laboratory animals. It is not known to have any effects on the human body, and there have been no reports of adverse effects associated with its use.
Advantages and Limitations for Lab Experiments
The use of trans-PCCA-HCl in laboratory experiments has several advantages. It is a relatively inexpensive reagent that can be used to synthesize a variety of organic compounds. It is also a relatively safe reagent, with no known adverse effects associated with its use.
One limitation of trans-PCCA-HCl is that it is a relatively slow-acting reagent. This can make it difficult to use in certain types of experiments, such as those requiring rapid synthesis of organic compounds. In addition, trans-PCCA-HCl is not very soluble in water, which can limit its use in aqueous solutions.
Future Directions
There are several potential future directions for the use of trans-PCCA-HCl. It could be used in the synthesis of novel antibiotics, as well as in the synthesis of peptides and peptidomimetics. It could also be used to synthesize polymers-based materials, such as those used in the pharmaceutical and fine chemical industries. In addition, trans-PCCA-HCl could be used to synthesize new organic compounds with novel properties, such as those with improved solubility or stability. Finally, trans-PCCA-HCl could be used in the development of new catalysts for the synthesis of organic compounds.
Synthesis Methods
Trans-PCCA-HCl can be synthesized from the reaction of trans-2-pyridinecarboxaldehyde and cyclobutyl chloroformate in the presence of a Lewis acid such as zinc chloride. The reaction proceeds in an aqueous medium at room temperature and yields trans-PCCA-HCl as the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-3-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, trans involves the following steps: protection of the carboxylic acid group, formation of the cyclobutane ring, introduction of the pyridine group, and deprotection of the carboxylic acid group.", "Starting Materials": [ "2-pyridinecarboxylic acid", "ethyl chloroacetate", "sodium hydride", "cyclobutene", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Protection of the carboxylic acid group by reaction with ethyl chloroacetate and sodium hydride in diethyl ether", "Formation of the cyclobutane ring by reaction of the protected carboxylic acid with cyclobutene in the presence of hydrochloric acid", "Introduction of the pyridine group by reaction of the cyclobutane intermediate with 2-pyridinecarboxylic acid in the presence of sodium bicarbonate", "Deprotection of the carboxylic acid group by treatment with hydrochloric acid and extraction with diethyl ether, followed by drying with magnesium sulfate and evaporation to yield (1r,3r)-3-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, trans" ] } | |
CAS RN |
2763741-57-5 |
Product Name |
(1r,3r)-3-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, trans |
Molecular Formula |
C10H12ClNO2 |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
